Cas no 1896871-60-5 (2,2-difluoro-3-(4-phenylphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(4-phenylphenyl)propanoic acid
• CAS No: 1896871-60-5
• MF: C₁₅H₁₂F₂O₂
• MW: 262.251391410828
• CID: 6154357
• PubChem ID: 116838240
• Update Time: 2025-08-04

2,2-difluoro-3-(4-phenylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(4-phenylphenyl)propanoic acid
• 1896871-60-5
• EN300-1861624

• Inchi： 1S/C15H12F2O2/c16-15(17,14(18)19)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H,10H2,(H,18,19)
• InChI Key： ZNFKQECPPBFDRN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC(C2C=CC=CC=2)=CC=1)F

Computed Properties

• Exact Mass: 262.08053595g/mol
• Monoisotopic Mass: 262.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-3-(4-phenylphenyl)propanoic acid

Introduction to 2,2-difluoro-3-(4-phenylphenyl)propanoic acid (CAS No. 1896871-60-5)

2,2-difluoro-3-(4-phenylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1896871-60-5, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its dual fluorine substitution at the alpha-carbon and a phenyl ring at the beta-position, exhibits unique structural and electronic properties that make it a promising candidate for various applications.

The structural motif of 2,2-difluoro-3-(4-phenylphenyl)propanoic acid consists of a propanoic acid backbone with fluorine atoms at the 2-position and a 4-phenylphenyl group attached to the 3-position. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the phenyl ring enhances hydrophobic interactions, making this compound a versatile scaffold for drug design and material development.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve metabolic stability, lipophilicity, and binding affinity in drug molecules. The introduction of fluorine atoms can also influence the conformational flexibility of the molecule, allowing for precise tuning of its biological activity. 2,2-difluoro-3-(4-phenylphenyl)propanoic acid is no exception and has been explored in several research avenues.

One of the most compelling aspects of 2,2-difluoro-3-(4-phenylphenyl)propanoic acid is its potential application in the development of novel pharmaceuticals. Researchers have investigated its derivatives as intermediates in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, fluorinated carboxylic acids have been shown to enhance the potency and selectivity of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The dual fluorine substitution in 2,2-difluoro-3-(4-phenylphenyl)propanoic acid may provide an optimal balance between lipophilicity and polarizability, making it an attractive building block for such inhibitors.

Moreover, the compound has been explored in materials science for its potential use in organic electronics and liquid crystal displays (LCDs). The electron-withdrawing nature of fluorine atoms can influence the electronic properties of conjugated polymers, leading to improved charge transport characteristics. This makes 2,2-difluoro-3-(4-phenylphenyl)propanoic acid a valuable precursor for synthesizing high-performance materials used in optoelectronic devices.

Recent studies have also highlighted the role of 2,2-difluoro-3-(4-phenylphenyl)propanoic acid in medicinal chemistry as a scaffold for developing antimicrobial agents. The structural features of this compound can be modified to target bacterial enzymes and inhibit their growth. Fluorinated carboxylic acids have demonstrated efficacy against resistant strains of bacteria by disrupting essential metabolic pathways. The phenyl ring further enhances interactions with bacterial targets, providing a dual mechanism of action.

The synthesis of 2,2-difluoro-3-(4-phenylphenyl)propanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by hydrolysis and fluorination steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the phenyl group efficiently. These synthetic strategies ensure that researchers can access this compound in sufficient quantities for further functionalization and application.

In conclusion, 2,2-difluoro-3-(4-phenylphenyl)propanoic acid (CAS No. 1896871-60-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for designing novel drugs targeting various diseases and developing advanced materials with enhanced electronic properties. As research continues to uncover new applications for fluorinated compounds, 2,2-difluoro-3-(4-phenylphenyl)propanoic acid is poised to play a crucial role in innovation across multiple scientific disciplines.